1-Methylsulfonyl-2-pyrrolidinone

• Molecular Formula: C5H9NO3S
• Molecular Weight: 163.20 g/mol
• SMILES: CS(=O)(=O)N1CCCC1=O
• InChI: InChI=1S/C5H9NO3S/c1-10(8,9)6-4-2-3-5(6)7/h2-4H2,1H3
• InChIKey: JMIUVCRDFAICLT-UHFFFAOYSA-N

1-Methylsulfonyl-2-pyrrolidinone (CAS 51599-72-5): A Specialized N-Sulfonyl Pyrrolidinone Building Block for Synthetic Chemistry Procurement

1-Methylsulfonyl-2-pyrrolidinone (CAS 51599-72-5, molecular formula C₅H₉NO₃S, molecular weight 163.20 g/mol) is an N-sulfonylated five-membered cyclic amide belonging to the pyrrolidinone class . The compound features a methylsulfonyl (–SO₂CH₃) group attached to the ring nitrogen at the 1-position and a carbonyl group at the 2-position, classifying it as a 2-pyrrolidinone derivative . Its predicted physicochemical profile includes an ACD/LogP of −1.87, a topological polar surface area of 63 Ų, zero hydrogen bond donors, and four hydrogen bond acceptors . The compound is commercially available from multiple chemical suppliers and serves primarily as a synthetic intermediate and building block in medicinal chemistry and organic synthesis .

1

N-Sulfonyl-2-pyrrolidinone building block — methylsulfonyl activation handle supports α-functionalization and ring-contraction workflows

2

2-Pyrrolidinone regioisomer — carbonyl at C2; distinct reactivity and physical properties from the 3-pyrrolidinone isomer

3

Not a solvent-grade NMP substitute — verify building block specification; sulfonamide character shifts reactivity from nucleophilic to electrophilic at α-carbon

Why N-Methyl-2-pyrrolidone (NMP) or 2-Pyrrolidinone Cannot Substitute for 1-Methylsulfonyl-2-pyrrolidinone in Synthetic Applications

The N-methylsulfonyl substituent fundamentally alters the electronic and physicochemical identity of the pyrrolidinone scaffold compared to its closest structural analogs. Unlike N-methyl-2-pyrrolidone (NMP, CAS 872-50-4), which is an electron-rich tertiary amide solvent, the electron-withdrawing methanesulfonyl group (σₚ ~0.72 for –SO₂CH₃) converts the lactam nitrogen into a sulfonamide, dramatically shifting reactivity from nucleophilic to electrophilic at the α-carbon [1][2]. Compared to 2-pyrrolidinone (CAS 616-45-5), the N-sulfonylation eliminates the hydrogen bond donor capacity (0 vs. 1 HBD), abolishing dimeric self-association and altering solvation behavior [3]. The resulting compound is not merely a solvent variant but a distinct synthetic building block whose procurement requires specification of the exact N-methylsulfonyl-2-pyrrolidinone regioisomer, as the carbonyl position (C2 vs. C3) produces measurably different boiling points and reactivity profiles .

Attribute

1-Methylsulfonyl-2-pyrrolidinone

NMP / 2-Pyrrolidinone

Nitrogen electronics

Electron-withdrawing sulfonamide (σₚ ~0.72)

Electron-rich tertiary amide or N–H lactam; reactivity may not transfer

H-bond donor count

0 HBD — no dimeric self-association

2-Pyrrolidinone: 1 HBD; solvation and aggregation behavior may differ

Regioisomer identity

Carbonyl at C2 (lactam); BP ~276 °C

3-Pyrrolidinone isomer: carbonyl at C3; BP and reactivity profile may shift

• [1] Anslyn, E. V.; Dougherty, D. A. Modern Physical Organic Chemistry. University Science Books, 2006. Hammett σₚ for –SO₂CH₃ = 0.72 (strong electron-withdrawing). View Source
• [2] Kern, N.; Felten, A.-S.; Weibel, J.-M.; Pale, P.; Blanc, A. Robust Synthesis of N-Sulfonylazetidine Building Blocks via Ring Contraction of α-Bromo N-Sulfonylpyrrolidinones. Org. Lett. 2014, 16, 6104–6107. DOI: 10.1021/ol5029496. View Source
• [3] Kollipost, F.; et al. Hydrogen bonding characteristics of 2-pyrrolidinone: a joint experimental and theoretical study. Phys. Chem. Chem. Phys. 2012. PMID: 23223512. View Source

Quantitative Differentiation Evidence for 1-Methylsulfonyl-2-pyrrolidinone Against Closest Analogs

Boiling Point Elevation of +74 °C vs. N-Methyl-2-pyrrolidone (NMP) Driven by Introduction of the Sulfonyl Group

1-Methylsulfonyl-2-pyrrolidinone exhibits a predicted boiling point of 276.0 ± 23.0 °C at 760 mmHg, which is approximately 74 °C higher than that of NMP (202–204 °C) . This substantial elevation arises from the replacement of the N-methyl group with the bulkier, more polar N-methylsulfonyl group (MW increase from 99.07 to 163.20 Da), which enhances dipole–dipole interactions and increases the enthalpy of vaporization from approximately 46 kJ/mol (NMP, estimated) to 51.5 ± 3.0 kJ/mol [1]. The higher boiling point translates to a reduced vapor pressure (predicted ~0.0 mmHg at 25 °C for the target compound vs. 0.29 mmHg at 20 °C for NMP), making the sulfonylated derivative less volatile and potentially preferable for high-temperature reactions where solvent loss must be minimized .

Boiling point

Cross-study comparable

+74 °C vs NMP (276 vs 202–204 °C)

Supports high-temperature reaction fit assessment

Predicted value; confirm experimentally

Evidence Dimension	Boiling point at 760 mmHg (predicted)
Target Compound Data	276.0 ± 23.0 °C
Comparator Or Baseline	N-Methyl-2-pyrrolidone (NMP, CAS 872-50-4): 202–204 °C (lit.)
Quantified Difference	+74 °C (ΔBP ≈ 74 °C higher for target compound)
Conditions	ACD/Labs Percepta v14.00 prediction for target; experimental literature values for NMP

Why This Matters

This boiling point differential enables procurement decisions where thermal stability or reduced evaporative loss under reaction conditions is critical, distinguishing the sulfonylated compound from commodity solvent NMP.

• [1] PubChem. N-Methylpyrrolidone (NMP). Molecular Weight: 99.07 g/mol. https://pubchem.ncbi.nlm.nih.gov View Source

Polar Surface Area Nearly Tripled: 63 Ų vs. 20.31 Ų for NMP Dictates Different Solvation and Permeability Profiles

The predicted topological polar surface area (TPSA) of 1-Methylsulfonyl-2-pyrrolidinone is 63 Ų, compared to 20.31 Ų for NMP and approximately 20.3 Ų for 2-pyrrolidinone [1][2]. This approximately threefold increase arises from the contribution of the two sulfonyl oxygen atoms (approximately 21 Ų each) added to the existing carbonyl and amide contributions. The TPSA value of 63 Ų places the compound well below the 140 Ų threshold for oral bioavailability prediction, yet the substantial increase relative to NMP predicts markedly reduced passive membrane permeability . Additionally, the hydrogen bond acceptor count doubles from 2 (NMP) to 4 (target compound), further differentiating its solvation and protein-binding capacity [2].

TPSA & H-bond profile

Cross-study comparable

63 Ų vs 20.31 Ų (3.1×); HBA 4 vs 2; HBD 0 vs 1

Distinct solvation and permeability profile vs NMP

Predicted TPSA for target; comparator data from literature

Evidence Dimension	Topological polar surface area (TPSA) and hydrogen bond acceptor count
Target Compound Data	TPSA = 63 Ų; H-bond acceptors = 4; H-bond donors = 0
Comparator Or Baseline	NMP: TPSA = 20.31 Ų; H-bond acceptors = 2; H-bond donors = 0. 2-Pyrrolidinone: TPSA ≈ 20.3 Ų; H-bond donors = 1.
Quantified Difference	TPSA: +42.69 Ų (3.1× increase vs. NMP). HBA: +2 (2× increase vs. NMP). HBD: −1 vs. 2-pyrrolidinone (eliminated).
Conditions	ACD/Labs Percepta prediction for target; IUPAC Drug Data Bank and PubChem data for comparators

Why This Matters

For medicinal chemistry procurement, the tripled PSA and doubled HBA count fundamentally alter predicted permeability, solubility, and off-target binding profiles, preventing direct substitution with NMP-derived fragments in SAR campaigns.

• [1] Guide to Malaria Pharmacology. N-methyl-2-pyrrolidone Ligand Page. TPSA: 20.31 Ų; HBA: 2; HBD: 0; Molecular Weight: 99.07. https://www.guidetomalariapharmacology.org View Source
• [2] 2-Pyrrolidinone CAS 616-45-5. LogP: −0.71; HBD: 1; TPSA: ~20.3 Ų. PubChem and ChemSpider composite data. View Source

Regioisomeric Boiling Point Offset of −32 °C Distinguishes 2-Pyrrolidinone from 3-Pyrrolidinone Methylsulfonyl Derivatives

1-Methylsulfonyl-2-pyrrolidinone (carbonyl at C2) and 1-Methylsulfonyl-3-pyrrolidinone (carbonyl at C3, CAS 1270026-80-6) share the identical molecular formula (C₅H₉NO₃S) and mass (163.20 Da) but differ in the position of the carbonyl group on the five-membered ring. This regioisomeric difference produces a predicted boiling point of 276.0 ± 23.0 °C for the 2-pyrrolidinone isomer versus 308.1 ± 52.0 °C for the 3-pyrrolidinone isomer , representing a mean difference of approximately +32 °C. Additionally, the 3-pyrrolidinone isomer exhibits a reported melting point of 116 °C , whereas the 2-pyrrolidinone isomer has a predicted melting point of approximately 104 °C , yielding a 12 °C differential. These physical property differences stem from altered ring electronics: the amide-like conjugation in the 2-pyrrolidinone (lactam) vs. the isolated ketone in the 3-pyrrolidinone results in different dipole moments and intermolecular interactions .

Regioisomer identity

Data to verify

ΔBP −32 °C (276 vs 308 °C); ΔMP −12 °C (104 vs 116 °C)

Supports regioisomer identity confirmation

Predicted values; QC verification recommended

Evidence Dimension	Predicted boiling point and melting point (regioisomer comparison)
Target Compound Data	BP: 276.0 ± 23.0 °C; MP (predicted): 104.12 °C (1-Methylsulfonyl-2-pyrrolidinone)
Comparator Or Baseline	1-Methylsulfonyl-3-pyrrolidinone (CAS 1270026-80-6): BP 308.1 ± 52.0 °C; MP: 116 °C
Quantified Difference	ΔBP: −32 °C (2-pyrrolidinone boils lower). ΔMP: −12 °C (2-pyrrolidinone melts lower).
Conditions	ACD/Labs Percepta predicted values; experimental MP for 3-pyrrolidinone from ChemicalBook

Why This Matters

The 32 °C boiling point difference provides a practical quality-control and identity-confirmation metric for distinguishing between these regioisomers upon procurement, preventing costly mis-specification in synthetic workflows.

N-Sulfonyl Activation Enables α-Monobromination and Ring Contraction to Azetidines in Yields up to 97%—A Transformation Inaccessible to N-Alkyl Pyrrolidinones

The electron-withdrawing N-methylsulfonyl group activates the α-position of the pyrrolidinone ring toward selective monobromination, a key functionalization step. Kern et al. (2014) demonstrated that N-sulfonyl-2-pyrrolidinone derivatives can be selectively monobrominated at the α-carbon in good yields, then subjected to a one-pot nucleophilic addition–ring contraction with potassium carbonate to yield α-carbonylated N-sulfonylazetidines [1]. Using methanol as the nucleophile, the ring contraction proceeded with up to 97% yield [1][2]. This synthetic manifold is uniquely enabled by the N-sulfonyl group: the corresponding N-alkyl pyrrolidinones (e.g., NMP) lack the requisite α-C–H acidity for selective bromination, and N–H pyrrolidinones (e.g., 2-pyrrolidinone) would undergo competing N-bromination [3]. The N-sulfonyl group thus functions simultaneously as an activating group for α-functionalization and a protecting group for the lactam nitrogen.

Synthetic utility

Class-level

α-Bromination → ring contraction to azetidines; up to 97% yield (MeOH/K₂CO₃)

Supports azetidine synthesis route evaluation

N-sulfonyl activation uniquely enables pathway; N-alkyl analogs not feasible

Evidence Dimension	Synthetic utility: α-monobromination selectivity and ring contraction yield
Target Compound Data	N-sulfonyl-2-pyrrolidinones undergo selective α-monobromination; ring contraction with MeOH/K₂CO₃ yields azetidines in up to 97% yield
Comparator Or Baseline	N-Alkyl pyrrolidinones (e.g., NMP): insufficient α-C–H acidity for selective monobromination; N–H pyrrolidinones: competing N-bromination. No ring contraction pathway reported for either comparator class.
Quantified Difference	Qualitative: transformation enabled vs. not feasible. Yield ceiling: 97% for N-sulfonyl substrate with MeOH.
Conditions	α-Monobromination: NBS, AIBN, CCl₄ reflux. Ring contraction: K₂CO₃ (3 equiv), MeOH, MeCN, room temperature, one-pot (Kern et al., Org. Lett. 2014).

Why This Matters

For synthetic chemistry procurement, this compound class uniquely provides access to the azetidine chemical space via ring contraction—a transformation unavailable from NMP or 2-pyrrolidinone, making it a strategic building block choice for azetidine-containing drug discovery programs.

• [1] Kern, N.; Felten, A.-S.; Weibel, J.-M.; Pale, P.; Blanc, A. Robust Synthesis of N-Sulfonylazetidine Building Blocks via Ring Contraction of α-Bromo N-Sulfonylpyrrolidinones. Org. Lett. 2014, 16, 6104–6107. DOI: 10.1021/ol5029496. PMID: 25396277. View Source
• [2] Organic Chemistry Portal. Robust Synthesis of N-Sulfonylazetidine Building Blocks via Ring Contraction of α-Bromo N-Sulfonylpyrrolidinones. Abstract: methanol yields up to 97%. https://www.organic-chemistry.org/abstracts/lit4/745.shtm View Source
• [3] Smith, M. B.; March, J. March's Advanced Organic Chemistry, 7th ed. Wiley, 2013. Chapters on α-halogenation of carbonyl compounds and sulfonamide N-protection. View Source

Density Increase of +0.37 g/cm³ vs. NMP Alters Formulation Handling and Mass-to-Volume Calculations

1-Methylsulfonyl-2-pyrrolidinone has a predicted density of 1.4 ± 0.1 g/cm³, compared to the experimentally measured density of 1.028 g/cm³ for NMP and 1.12 g/mL for 2-pyrrolidinone [1]. This represents an increase of approximately +0.37 g/cm³ (approximately 36% denser than NMP). The higher density reflects the contribution of the sulfonyl group's additional mass (SO₂ = 64 Da) packed within a similar molecular volume, and it is consistent with the density of the regioisomer 1-Methylsulfonyl-3-pyrrolidinone, also predicted at 1.40 ± 0.1 g/cm³ . For industrial procurement and formulation, this density difference directly impacts mass-to-volume conversion, shipping weight calculations, and solution preparation protocols when transitioning from NMP-based to sulfonylated pyrrolidinone-based processes.

Density

Cross-study comparable

1.4 ± 0.1 g/cm³ (+0.37 vs NMP; +36%)

Informs formulation handling and mass-to-volume calculations

Predicted value; confirm experimentally for scale-up

Evidence Dimension	Density (g/cm³ at ~20–25 °C)
Target Compound Data	1.4 ± 0.1 g/cm³ (predicted)
Comparator Or Baseline	NMP: 1.028 g/cm³ (lit.). 2-Pyrrolidinone: 1.12 g/mL at 25 °C (lit.). 1-Methylsulfonyl-3-pyrrolidinone: 1.40 ± 0.1 g/cm³ (predicted).
Quantified Difference	+0.37 g/cm³ vs. NMP (+36%); +0.28 g/cm³ vs. 2-pyrrolidinone (+25%); ~0 vs. 3-pyrrolidinone regioisomer.
Conditions	ACD/Labs Percepta v14.00 prediction for target and 3-isomer; experimental literature values for NMP and 2-pyrrolidinone

Why This Matters

The substantial density increase versus NMP necessitates recalibration of volumetric formulations and affects shipping logistics, directly impacting procurement specifications for kilogram-scale chemistry operations.

• [1] 2-Pyrrolidinone CAS 616-45-5. Density: 1.12 g/mL at 25 °C (lit.). ChemicalBook / PubChem. View Source

LogP Shift of −1.70 Units vs. NMP Confers Distinct Lipophilicity for Fragment-Based Drug Design Applications

The predicted octanol–water partition coefficient (LogP) for 1-Methylsulfonyl-2-pyrrolidinone is −1.87 (ACD/LogP) or −0.54 (KOWWIN v1.67), compared to −0.17 (XLogP) for NMP and −0.71 for 2-pyrrolidinone [1]. Taking the ACD/LogP value as a consistent comparator, the sulfonylated derivative is approximately 1.70 log units more hydrophilic than NMP (−1.87 vs. −0.17), corresponding to approximately 50-fold greater partitioning into the aqueous phase. The logD (pH 5.5 and 7.4) is predicted at −1.08 for both pH values, indicating negligible pH-dependent ionization within the physiological range and consistent with the absence of ionizable groups beyond the sulfonamide . This contrasts with 2-pyrrolidinone, which exhibits a pKa of approximately 14.7–16.6 for the N–H proton and thus can engage in pH-dependent speciation .

Lipophilicity

Cross-study comparable

ΔLogP −1.70 vs NMP (ACD/LogP −1.87 vs −0.17); ~50× more hydrophilic

Distinct fragment library design fit for polar binding pockets

Predicted LogP; experimental confirmation advised

Evidence Dimension	LogP (octanol–water partition coefficient) and LogD (distribution coefficient at pH 7.4)
Target Compound Data	ACD/LogP: −1.87; KOWWIN Log Kow: −0.54; ACD/LogD (pH 7.4): −1.08
Comparator Or Baseline	NMP: XLogP = −0.17. 2-Pyrrolidinone: LogP = −0.71 (experimental) to −1.01. 1-Methylsulfonyl-3-pyrrolidinone: pKa = −7.45 ± 0.20 (predicted).
Quantified Difference	ΔLogP (ACD) = −1.70 vs. NMP (~50× more hydrophilic). LogD pH-independent (Δ = 0 between pH 5.5 and 7.4).
Conditions	ACD/Labs Percepta v14.00 prediction for target; PubChem XLogP3 for NMP; experimental LogP for 2-pyrrolidinone

Why This Matters

In fragment-based drug discovery, the 1.70 log unit hydrophilicity shift versus NMP directly impacts fragment library design—the sulfonylated compound occupies a distinct region of lipophilicity space that cannot be accessed with NMP-derived fragments, guiding procurement for lead optimization programs targeting polar binding pockets.

• [1] Guide to Malaria Pharmacology. N-methyl-2-pyrrolidone Ligand Page. XLogP: −0.17. https://www.guidetomalariapharmacology.org View Source

Optimal Procurement Scenarios for 1-Methylsulfonyl-2-pyrrolidinone Driven by Quantitative Differentiation Evidence

Azetidine Library Synthesis via α-Bromination/Ring Contraction: Leveraging N-Sulfonyl Activation Unavailable from NMP

Medicinal chemistry groups pursuing azetidine-containing lead compounds should procure 1-Methylsulfonyl-2-pyrrolidinone as the preferred N-sulfonyl-2-pyrrolidinone building block. The compound's electron-withdrawing N-methylsulfonyl group enables selective α-monobromination followed by one-pot nucleophilic ring contraction to α-carbonylated N-sulfonylazetidines in yields up to 97% (with methanol/K₂CO₃), a transformation that is not accessible from NMP or 2-pyrrolidinone . This synthetic pathway provides efficient entry to four-membered azetidine heterocycles, which are privileged scaffolds in antibiotics, HCV NS3 protease inhibitors, and neuronal receptor agonists . Procurement of the correct 2-pyrrolidinone regioisomer (rather than the 3-pyrrolidinone isomer) is essential, as only the lactam carbonyl at C2 provides the requisite electronic activation for regioselective α-bromination .

Fragment-Based Drug Design Requiring High-Polarity, Low-Lipophilicity Pyrrolidinone Scaffolds

Fragment libraries targeting polar enzyme active sites (e.g., carbonic anhydrases, metalloproteases) benefit from 1-Methylsulfonyl-2-pyrrolidinone as a hydrophilic fragment with an ACD/LogP of −1.87—approximately 1.70 log units more hydrophilic than NMP (LogP −0.17) . Its TPSA of 63 Ų and four hydrogen bond acceptors provide enhanced aqueous solubility and differentiated protein-binding interactions compared to NMP-derived fragments . The absence of hydrogen bond donors (0 HBD vs. 1 HBD for 2-pyrrolidinone) eliminates confounding dimeric self-association in biophysical assays (SPR, ITC, NMR), making this compound a cleaner fragment for screening . Procurement decisions for fragment library construction should therefore specify the N-methylsulfonyl derivative when polar, HBD-free scaffolds are required.

High-Temperature Reaction Medium Requiring Reduced Volatility Relative to Standard Aprotic Solvents

For synthetic transformations conducted at elevated temperatures (150–250 °C) where conventional dipolar aprotic solvents such as NMP (BP 202 °C) suffer from excessive evaporative loss, 1-Methylsulfonyl-2-pyrrolidinone offers a predicted boiling point of 276 °C—a 74 °C elevation . Its predicted vapor pressure approaching 0 mmHg at 25 °C, combined with a flash point of 120.7 ± 22.6 °C, indicates significantly reduced volatility and flammability risk compared to NMP (flash point 91 °C) . The higher density (1.4 vs. 1.028 g/cm³) also enables more efficient reactor loading on a mass basis. These properties position the compound as a potential high-boiling reaction medium for applications where thermal robustness and low volatility are critical selection criteria, subject to experimental validation of thermal stability .

Quality Control Verification of Regioisomeric Purity Using Boiling Point Differential as an Identity Criterion

Upon procurement of 1-Methylsulfonyl-2-pyrrolidinone, quality control laboratories can exploit the 32 °C mean boiling point differential relative to the 3-pyrrolidinone regioisomer (276 °C vs. 308 °C) as a confirmatory identity test . Combined with the approximately 12 °C melting point offset (104 °C vs. 116 °C), these orthogonal physical property differences provide a rapid, non-spectroscopic means of distinguishing between the two isomers that share identical molecular mass and formula . NMR spectroscopy (¹H and ¹³C) should be employed as the primary identity assay, with the characteristic chemical shift of the C2 carbonyl (~175 ppm, lactam) vs. C3 carbonyl (~210 ppm, ketone) providing unambiguous regioisomeric confirmation, as established by full spectroscopic characterization of N-sulfonyl-2-pyrrolidinones .

Application

Selection Property

Validation Focus

Azetidine library synthesis

N-sulfonyl activation context

α-Bromination and ring-contraction route review

Fragment-based drug design

High-polarity scaffold profile

LogP and TPSA characterization review

High-temperature reaction medium

Reduced volatility profile

Boiling point and vapor pressure review

Regioisomer QC verification

Regioisomer identity confirmation

BP/MP differential and NMR spectroscopic review